Cas no 1208313-13-6 (O-Isobutyryl (R)-Fesoterodine)

• Product Name: O-Isobutyryl (R)-Fesoterodine
• CAS No: 1208313-13-6
• MF: C₃₀H₄₃NO₄
• MW: 481.666729211807
• CID: 1064088
• PubChem ID: 71749542
• Update Time: 2025-04-20

O-Isobutyryl (R)-Fesoterodine Chemical and Physical Properties

Names and Identifiers

• O-Isobutyryl (R)-Fesoterodine
• [3-[(1S)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-(2-methylpropanoyloxy)phenyl]methyl 2-methylpropanoate
• Fesoterodine Impurity B
• 2-{(1S)-3-[Di(propan-2-yl)amino]-1-phenylpropyl}-4-{[(2-methylpropanoyl)oxy]methyl}phenyl 2-methylpropanoate
• 1208313-13-6
• DTXSID80857877

• Inchi： 1S/C30H43NO4/c1-20(2)29(32)34-19-24-14-15-28(35-30(33)21(3)4)27(18-24)26(25-12-10-9-11-13-25)16-17-31(22(5)6)23(7)8/h9-15,18,20-23,26H,16-17,19H2,1-8H3/t26-/m0/s1
• InChI Key： WXQIMMHESMEGJT-SANMLTNESA-N
• SMILES： O(C(C(C)C)=O)C1C=CC(COC(C(C)C)=O)=CC=1[C@H](C1C=CC=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 481.31900
• Monoisotopic Mass: 481.31920885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 6.58800